(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-(1,1-dioxo-7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C21H21NO5S/c23-21(9-7-16-6-8-18-19(14-16)27-15-26-18)22-11-10-20(28(24,25)13-12-22)17-4-2-1-3-5-17/h1-9,14,20H,10-13,15H2/b9-7+
• InChI Key: SWWABAXCMOYENB-VQHVLOKHSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2)C(=O)C=CC3=CC4=C(C=C3)OCO4
• Isomeric SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2)C(=O)/C=C/C3=CC4=C(C=C3)OCO4
• Molecular Formula: C21H21NO5S
• Molecular Weight: 399.5 g/mol
• CAS No.: 2035023-36-8

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C21H21NO5S and its molecular weight is 399.46. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds related to (E)-3-(benzo[d][1,3]dioxol-5-yl)-1-(1,1-dioxido-7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one have shown promise in anticancer research. A study revealed that derivatives of this compound exhibited significant anticancer activities, supported by molecular docking studies (Alphonsa, 2020). Another research synthesized novel benzo[d][1,3]dioxoles-fused 1,4-thiazepines, combining two biologically active heterocyclic cores, which exhibited strong antitumor properties (Wu et al., 2017).

Antimicrobial Activity

Certain derivatives of this compound have demonstrated antimicrobial potential. A study synthesized novel derivatives with significant antimicrobial activities, comparing favorably with standard drugs (Chate et al., 2011). Additionally, research into thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety revealed antimicrobial and anti-proliferative activities (Mansour et al., 2020).

Electronic and Photophysical Properties

The electronic and photophysical properties of related compounds have been studied, highlighting their nonlinear optical behavior. This was demonstrated through a computational study of a similar compound, (E)-3-(Benzo[d][1,3]dioxol-5-yl)-1-(4-methoxyphenyl) prop-2-en-1-one, indicating potential applications in materials science (Panza et al., 2020).

Antiprotozoal Activity

Derivatives of this compound class have shown antiprotozoal activity, particularly against Leishmania donovani and Trypamosoma brucei rhodesiense, highlighting their potential in treating protozoal infections (Carvalho et al., 2014).